Cas no 647839-84-7 (Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-)
647839-84-7 structure
Product Name:Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
CAS No:647839-84-7
MF:C12H9F3N4O2
MW:298.220672369003
CID:416850
PubChem ID:71378738
Update Time:2025-04-19
Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties
Names and Identifiers
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- Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
- 2-[(5-nitropyridin-2-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
- DTXSID50801342
- [(5-Nitropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
- 647839-84-7
-
- Inchi: 1S/C12H9F3N4O2/c13-12(14,15)4-3-11(7-16,8-17)5-9-1-2-10(6-18-9)19(20)21/h1-2,6H,3-5H2
- InChI Key: FWOSRCKDKUEJGB-UHFFFAOYSA-N
- SMILES: FC(CCC(C#N)(C#N)CC1C=CC(=CN=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 298.06776003g/mol
- Monoisotopic Mass: 298.06776003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 106Ų
Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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